Cas no 1805738-03-7 (Benzenepropanoic acid, 2-methyl-6-nitro-)

• Product Name: Benzenepropanoic acid, 2-methyl-6-nitro-
• CAS No: 1805738-03-7
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 5324546
• PubChem ID: 132372174
• Update Time: 2025-06-28

Benzenepropanoic acid, 2-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-methyl-6-nitro-
• 3-(2-Methyl-6-nitrophenyl)propanoic acid

• Inchi： 1S/C10H11NO4/c1-7-3-2-4-9(11(14)15)8(7)5-6-10(12)13/h2-4H,5-6H2,1H3,(H,12,13)
• InChI Key： YMCIKOINVFEWQY-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=C([N+]([O-])=O)C=CC=C1C

Additional information on Benzenepropanoic acid, 2-methyl-6-nitro-

Benzenepropanoic acid, 2-methyl-6-nitro- (CAS No. 1805738-03-7): A Comprehensive Overview

Benzenepropanoic acid, 2-methyl-6-nitro-, identified by its Chemical Abstracts Service (CAS) number CAS No. 1805738-03-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its nitro and carboxylic acid functional groups, exhibits a unique set of chemical properties that make it valuable in various synthetic applications. The structural motif of this molecule, featuring a benzene ring substituted with a methyl group at the 2-position and a nitro group at the 6-position, along with a propanoic acid side chain, contributes to its reactivity and potential utility in drug development and material science.

The< strong>2-methyl-6-nitro substitution pattern on the benzene ring imparts distinct electronic and steric properties to the molecule. The nitro group, being electron-withdrawing, influences the reactivity of the aromatic ring, making it more susceptible to electrophilic aromatic substitution reactions. This characteristic is particularly useful in synthetic chemistry, where controlled functionalization of the aromatic core is essential for designing biologically active molecules. The presence of the< strong>2-methyl group further modulates the electronic distribution around the ring, enhancing its stability and influencing its interactions with other molecules.

Benzenepropanoic acid, 2-methyl-6-nitro- has been explored in several research contexts due to its versatile chemical nature. One of the most notable areas of interest is its application as an intermediate in the synthesis of pharmaceutical compounds. The carboxylic acid moiety provides a site for further functionalization, allowing chemists to attach various pharmacophores or bioactive groups. This flexibility has led to its use in the development of novel therapeutic agents targeting a range of diseases.

In recent years, there has been growing interest in leveraging computational methods to understand the behavior of such compounds in biological systems. Molecular modeling studies have been conducted to predict how< strong>Benzenepropanoic acid, 2-methyl-6-nitro- interacts with biological targets such as enzymes and receptors. These studies have provided valuable insights into its potential as a lead compound for drug discovery. For instance, computational docking experiments have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses.

The< strong>CAS No. 1805738-03-7 registry number ensures that researchers can reliably identify and procure this compound for their studies. The standardized nomenclature provided by CAS numbers is crucial for maintaining consistency across scientific literature and databases. This standardization facilitates collaboration among researchers and ensures that experiments are reproducible across different laboratories.

Furthermore, the< strong>2-methyl-6-nitrobenzenepropanoic acid derivative has been investigated for its potential applications in material science. The unique combination of functional groups makes it a candidate for developing advanced materials with specific properties. For example, its ability to undergo cross-linking reactions could be exploited to create polymers or coatings with enhanced durability and functionality.

The synthesis of< strong>Benzenepropanoic acid, 2-methyl-6-nitro- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nitration of methyl-substituted benzoic acids followed by esterification or direct functionalization of the aromatic ring. Advances in synthetic methodologies have enabled more efficient and environmentally friendly approaches to producing this compound.

In conclusion, Benzenepropanoic acid, 2-methyl-6-nitro- (CAS No. 1805738-03-7) is a multifaceted compound with significant potential in pharmaceutical research and material science. Its unique structural features make it a valuable building block for designing novel drugs and advanced materials. As research continues to uncover new applications for this compound, it is likely to remain a key player in both academic and industrial settings.